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Compound of Interest

Compound Name: 3-Bromobenzaldehyde

Cat. No.: B042254

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 3132-99-8

This guide provides an in-depth overview of 3-Bromobenzaldehyde, a versatile aromatic
aldehyde crucial in various fields of chemical synthesis, particularly in the development of
pharmaceuticals and other high-value organic compounds. This document details its chemical
and physical properties, experimental protocols for its synthesis, key reactions, and safety and
handling procedures, tailored for a scientific audience.

Core Properties and Identifiers

3-Bromobenzaldehyde, with the chemical formula C7HsBrO, is a substituted aromatic
compound.[1][2] At room temperature, it typically appears as a colorless to light yellow liquid or
a low-melting solid.[1][3] Its molecular structure, featuring both a reactive aldehyde group and a
bromine atom on the benzene ring, makes it a valuable intermediate for a wide range of
chemical transformations.[4][5]

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

3132-99-8[6][7]

Molecular Formula

C7HsBrOJ[6][8]

Molecular Weight 185.02 g/mol [6][7][8]
IUPAC Name 3-bromobenzaldehyde[6][9]
m-Bromobenzaldehyde, Benzaldehyde, 3-
Synonyms
bromo-[2]
InChl Key SUISZCALMBHJIQX-UHFFFAOYSA-NI[6][7]
SMILES C1=CC(=CC(=C1)Br)C=0][6][9]
EC Number 221-526-9[7][10]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to light yellow liquid or solid[1][3]
Melting Point 18-21 °C[3][7][11]

Boiling Point 233-236 °C[7]

Density 1.587 g/mL at 25 °C[7]

Flash Point 96 °C (204.8 °F) - closed cup[3][12]

Refractive Index (n20/D)

1.593[7]

Solubility

Decomposes in water; soluble in organic
solvents like ethanol, ether, chloroform, and
methanol.[3][5][11][13]

Synthesis of 3-Bromobenzaldehyde

The primary industrial synthesis of 3-Bromobenzaldehyde involves the electrophilic

bromination of benzaldehyde. Several methods have been patented and published, often
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utilizing a Lewis acid catalyst to facilitate the reaction.

Experimental Protocol: Bromination of Benzaldehyde

This protocol is based on a common synthetic route involving bromine chloride and a Lewis
acid catalyst.[14]

Objective: To synthesize 3-Bromobenzaldehyde from benzaldehyde.

Materials:

Benzaldehyde

Aluminum chloride (AICI3), anhydrous

Bromine chloride (BrCl) or a mixture of bromine (Brz) and chlorine (ClI2)

1,2-Dichloroethane (or another suitable polar chloroalkane solvent)

Ice water

0.5% aqueous sodium carbonate solution

Anhydrous magnesium sulfate

Procedure:

 In areaction vessel under anhydrous and oxygen-free conditions, a mixture of benzaldehyde
and aluminum chloride (mole ratio approx. 1:1.2 to 1:1.5) is prepared in 1,2-dichloroethane.
[14] This forms a complex, which may partially dissolve.

» A solution of bromine chloride in 1,2-dichloroethane is prepared separately and cooled.

e The bromine chloride solution is added slowly and at a controlled rate to the benzaldehyde-
aluminum chloride mixture.

e The reaction temperature is maintained below 100 °C, typically between 23 °C and 50 °C.
[14]
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 After the addition is complete, the reaction mixture is stirred for an additional period (e.g., 1-2
hours) to ensure completion.

e The reaction mixture is then quenched by adding it to ice water.[15]

e The organic layer is separated, washed sequentially with water, a dilute aqueous solution of
sodium carbonate, and finally with water again.[15]

e The organic phase is dried over anhydrous magnesium sulfate.

e The solvent is removed by distillation, and the resulting crude product is purified by vacuum
distillation to yield 3-Bromobenzaldehyde.[15]
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Caption: Synthesis workflow for 3-Bromobenzaldehyde.
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Chemical Reactivity and Applications

The dual functionality of 3-Bromobenzaldehyde makes it a versatile reagent in organic
synthesis. The aldehyde group can undergo nucleophilic addition, condensation, and
oxidation/reduction reactions, while the bromine atom is susceptible to substitution and cross-
coupling reactions.

» Pharmaceutical Synthesis: It is a key building block for a range of Active Pharmaceutical
Ingredients (APIs).[1][4][16] Its structure is incorporated into novel drug candidates, including
analgesics, and anti-inflammatory agents.[1]

e Organic Synthesis: The compound is widely used as an intermediate to construct complex
molecular architectures.[1][4] It is a precursor in the synthesis of dyes, agrochemicals, and
other fine chemicals.[1][2]

e Flavors and Fragrances: It contributes to unique aromatic profiles and is used in the creation
of scents and tastes.[4]

Key Reactions:

» Aldol Condensation: Like other aldehydes with alpha-hydrogens absent, it can participate in
crossed-aldol reactions.

o Wittig Reaction: The aldehyde group readily reacts with phosphorus ylides to form
substituted styrenes.

e Suzuki and Heck Couplings: The carbon-bromine bond allows for the formation of new
carbon-carbon bonds, enabling the synthesis of complex biaryl compounds and other
derivatives.

e Grignard Reactions: The aldehyde can be a target for Grignard reagents to form secondary
alcohols.
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Caption: Key reaction pathways of 3-Bromobenzaldehyde.

Safety and Handling

3-Bromobenzaldehyde is classified as a hazardous substance and requires careful handling
in a laboratory or industrial setting.

Table 3: GHS Hazard Information

Hazard Class Code Statement

Acute Toxicity, Oral (Category

2 H302 Harmful if swallowed.[9][17]
Skin Irritation (Category 2) H315 Causes skin irritation.[9][17]

o Causes serious eye irritation.
Eye Irritation (Category 2) H319

[olL7]

Specific target organ toxicity — M rat
ay cause respiratory

single exposure (Category 3), H335
J P ( gory 3) irritation.[9][17]

Respiratory system
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Handling and Storage:

Handling: Use only in a well-ventilated area, preferably in a fume hood.[18] Avoid breathing
vapors, mist, or gas.[17] Avoid contact with skin, eyes, and clothing.[18] Wash hands
thoroughly after handling.[18]

Storage: Store in a cool, dry, well-ventilated area.[19] Keep the container tightly closed and
stored under an inert gas as the compound can be air sensitive.[20] Store away from
incompatible materials such as strong oxidizing agents, strong bases, and strong reducing
agents.[20]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, chemical-resistant gloves, and protective clothing.[18] If ventilation is
inadequate, use a suitable respirator.[12]

First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[18]

After skin contact: Remove contaminated clothing and wash skin with plenty of soap and
water. Seek medical attention.[17][18]

After ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[17][18]

After inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[18]

Spectral Data for Characterization

For verification of structure and purity, the following spectral data are characteristic of 3-
Bromobenzaldehyde.

» 'H NMR: Spectral data for the proton nuclear magnetic resonance is available and can be
used to confirm the structure.[21]
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e 13C NMR: The carbon-13 NMR spectrum shows characteristic peaks for the aromatic
carbons, the aldehyde carbon, and the carbon attached to the bromine.[9][22]

* IR Spectroscopy: The infrared spectrum prominently features a strong carbonyl (C=0)
stretching band characteristic of aldehydes, typically around 1700 cm~1.[9][23][24]

o Mass Spectrometry: The mass spectrum shows a characteristic molecular ion peak and an
isotopic pattern (M, M+2) typical for a monobrominated compound.[25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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